5-(4-chlorophenyl)-N-{3-methoxy-4-[(2-thienylcarbonyl)amino]phenyl}-2-furamide

• IUPAC Name: 5-(4-chlorophenyl)-N-[3-methoxy-4-(thiophene-2-carbonylamino)phenyl]furan-2-carboxamide
• InChI: InChI=1S/C23H17ClN2O4S/c1-29-20-13-16(8-9-17(20)26-23(28)21-3-2-12-31-21)25-22(27)19-11-10-18(30-19)14-4-6-15(24)7-5-14/h2-13H,1H3,(H,25,27)(H,26,28)
• InChI Key: GFQZSQSASCLHSM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)NC(=O)C2=CC=C(O2)C3=CC=C(C=C3)Cl)NC(=O)C4=CC=CS4
• Molecular Formula: C23H17ClN2O4S
• Molecular Weight: 452.9 g/mol

Description

5-(4-chlorophenyl)-N-{3-methoxy-4-[(2-thienylcarbonyl)amino]phenyl}-2-furamide is a synthetic compound that belongs to the class of furan-2-carboxamides. It has gained significant attention in scientific research due to its potential therapeutic properties.

Mechanism of Action

The mechanism of action of 5-(4-chlorophenyl)-N-{3-methoxy-4-[(2-thienylcarbonyl)amino]phenyl}-2-furamide is not fully understood. However, it has been suggested that the compound works by inhibiting specific enzymes and signaling pathways in the body. This inhibition leads to the suppression of cancer cell growth, inflammation, and bacterial growth.
Biochemical and Physiological Effects:
5-(4-chlorophenyl)-N-{3-methoxy-4-[(2-thienylcarbonyl)amino]phenyl}-2-furamide has been found to exhibit various biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, reduce inflammation by inhibiting the production of inflammatory cytokines, and inhibit bacterial growth by disrupting bacterial cell membranes. Furthermore, the compound has been found to have low toxicity in mammalian cells, indicating its potential as a therapeutic agent.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-(4-chlorophenyl)-N-{3-methoxy-4-[(2-thienylcarbonyl)amino]phenyl}-2-furamide in lab experiments is its wide range of potential applications. It has been investigated for its anti-cancer, anti-inflammatory, and anti-bacterial properties, making it a versatile compound for various research studies. However, one of the limitations of using this compound is its low yield in the synthesis process, which can limit the amount of material available for experiments.

Future Directions

There are several future directions for the research of 5-(4-chlorophenyl)-N-{3-methoxy-4-[(2-thienylcarbonyl)amino]phenyl}-2-furamide. One direction is to investigate its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Another direction is to optimize the synthesis process to increase the yield of the compound. Additionally, further research is needed to fully understand the mechanism of action and potential side effects of this compound.
Conclusion:
In conclusion, 5-(4-chlorophenyl)-N-{3-methoxy-4-[(2-thienylcarbonyl)amino]phenyl}-2-furamide is a synthetic compound with potential therapeutic properties. Its anti-cancer, anti-inflammatory, and anti-bacterial activities make it a versatile compound for various research studies. However, further research is needed to fully understand its mechanism of action and potential side effects. The optimization of the synthesis process can also increase the yield of the compound, making it more readily available for experiments.

Synthesis Methods

The synthesis of 5-(4-chlorophenyl)-N-{3-methoxy-4-[(2-thienylcarbonyl)amino]phenyl}-2-furamide involves a multi-step process. The starting materials include 4-chloroaniline, 2-thiophenecarboxylic acid, 4-nitroanisole, and furan-2-carboxylic acid. The synthesis involves the formation of intermediate compounds, which are then coupled to form the final product. The yield of the synthesis process is around 50%.

Scientific Research Applications

5-(4-chlorophenyl)-N-{3-methoxy-4-[(2-thienylcarbonyl)amino]phenyl}-2-furamide has been extensively studied for its potential therapeutic properties. It has been found to exhibit anti-cancer, anti-inflammatory, and anti-bacterial activities. It has also been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.